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Compound of Interest

Compound Name: hAChE-IN-2

Cat. No.: B12395105 Get Quote

For researchers, scientists, and professionals in drug development, ensuring laboratory safety

is paramount. The proper handling and disposal of chemical compounds are critical

components of a safe working environment. This document provides essential safety and

logistical information for the proper disposal of hAChE-IN-2, a potent acetylcholinesterase

inhibitor. Adherence to these guidelines is crucial for protecting personnel and the environment.

Hazard and Property Profile of Acetylcholinesterase
Inhibitors
While a specific Safety Data Sheet (SDS) for hAChE-IN-2 is not readily available, the hazard

profile can be inferred from information on similar compounds and general chemical safety

principles. A related compound, hAChE/Aβ1-42-IN-1, is classified with acute oral toxicity and is

very toxic to aquatic life with long-lasting effects[1]. Therefore, it is prudent to handle hAChE-
IN-2 with a similar level of caution.
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Data Point Information Source

Molecular Formula C₂₂H₂₃FN₄O₂ [2]

Molecular Weight 394.44 [2]

GHS Hazard Classification

(Analogous Compound)

Acute toxicity, Oral (Category

4), H302; Acute aquatic toxicity

(Category 1), H400; Chronic

aquatic toxicity (Category 1),

H410

[1]

Precautionary Statements

(General)

P264: Wash skin thoroughly

after handling. P270: Do not

eat, drink or smoke when using

this product. P273: Avoid

release to the environment.

P301 + P312: IF

SWALLOWED: Call a POISON

CENTER or doctor/physician if

you feel unwell. P330: Rinse

mouth. P391: Collect spillage.

P501: Dispose of

contents/container to an

approved waste disposal plant.

[1]

Note: This data is based on an analogous compound and general safety guidelines. Always

consult your institution's Environmental Health and Safety (EHS) department for specific

disposal requirements.

Experimental Protocol: Step-by-Step Disposal of
hAChE-IN-2
This protocol outlines the necessary steps for the safe disposal of hAChE-IN-2 waste, including

pure compound, solutions, and contaminated materials.

1. Personal Protective Equipment (PPE):
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Wear standard laboratory PPE, including safety goggles with side shields, a lab coat, and

chemical-resistant gloves.

2. Waste Segregation and Labeling:

All waste contaminated with hAChE-IN-2 must be segregated as hazardous chemical waste.

Use a designated, leak-proof, and clearly labeled hazardous waste container. The label

should include:

The words "Hazardous Waste"

The full chemical name: "hAChE-IN-2"

The primary hazards (e.g., "Toxic," "Aquatic Hazard")

The date of waste accumulation

Your name, laboratory, and contact information

3. Disposal of Unused hAChE-IN-2 (Solid):

If possible, use the original container for disposal.

Ensure the cap is tightly sealed.

Place the container in the designated hazardous waste accumulation area.

4. Disposal of hAChE-IN-2 Solutions:

Do not dispose of hAChE-IN-2 solutions down the drain.

Collect all aqueous and organic solutions containing hAChE-IN-2 in a compatible, labeled

hazardous waste container.

Keep aqueous and organic waste streams separate unless otherwise instructed by your EHS

department.

5. Disposal of Contaminated Labware:
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Solid Waste: Dispose of contaminated items such as pipette tips, gloves, and weighing paper

in a designated solid hazardous waste container.

Glassware: Triple-rinse contaminated glassware with a suitable solvent (e.g., ethanol or

acetone) capable of dissolving hAChE-IN-2. Collect the rinsate as hazardous waste. After

triple-rinsing, the glassware can typically be washed and reused or disposed of as regular

lab glass.

6. Decontamination of Work Surfaces:

In case of a spill, contain the spill with an absorbent material.

Decontaminate the area by wiping it down with a suitable solvent, followed by soap and

water.

All materials used for cleanup must be disposed of as hazardous waste.

7. Final Disposal:

Arrange for the pickup of the hazardous waste container by your institution's certified

hazardous waste disposal service.

Do not mix incompatible waste types in the same container.

Visualizing the Disposal Workflow
The following diagram illustrates the logical steps for the proper disposal of hAChE-IN-2.
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Caption: Workflow for the safe disposal of hAChE-IN-2 waste.

By following these procedures, you contribute to a safer laboratory environment and ensure

compliance with hazardous waste regulations. Always prioritize safety and consult with your

institution's EHS department for specific guidance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Phone: (601) 213-4426
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